N-[1-(2-Methylcyclohexyl)ethyl]prop-2-enamide

• IUPAC Name: N-[1-(2-methylcyclohexyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C12H21NO/c1-4-12(14)13-10(3)11-8-6-5-7-9(11)2/h4,9-11H,1,5-8H2,2-3H3,(H,13,14)
• InChI Key: IIHOFNGSUOIWPA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C(C)NC(=O)C=C
• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol

Description

“N-[1-(2-Methylcyclohexyl)ethyl]prop-2-enamide” is an organic compound. It likely contains a cyclohexyl group (a six-membered carbon ring), a methyl group (CH3), and an amide group (CONH2). The exact properties and behaviors of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a cyclohexyl ring with a methyl group attached, linked to an amide group. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its exact structure. The amide group might be expected to undergo reactions typical of amides, such as hydrolysis. The cyclohexyl ring might participate in reactions typical of cycloalkanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These might include its melting and boiling points, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Without specific context or further information, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its structure and the target it’s designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential applications. This could include studying its behavior in chemical reactions, investigating its potential uses, and assessing its safety and environmental impact.